Cas no 2137427-55-3 (N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-yloxolane-3-carboxamide)

• Product Name: N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-yloxolane-3-carboxamide
• CAS No: 2137427-55-3
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 6424645
• PubChem ID: 165948961
• Update Time: 2025-07-15

N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-yloxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-yloxolane-3-carboxamide
• EN300-1085002
• N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxolane-3-carboxamide
• 2137427-55-3

• Inchi： 1S/C14H24N2O3/c17-13(11-3-7-18-9-11)16-12-1-4-14(5-2-12)10-15-6-8-19-14/h11-12,15H,1-10H2,(H,16,17)
• InChI Key： HFUGTKMEIOLGMR-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCC(CC2)NC(C1COCC1)=O

Computed Properties

• Exact Mass: 268.17869263g/mol
• Monoisotopic Mass: 268.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.6Ų

Additional information on N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-yloxolane-3-carboxamide

Professional Introduction to N-(6R,9R)-1-Oxa-4-azaspiro[5.5]undecan-9-yloxolane-3-carboxamide (CAS No. 2137427-55-3)

N-(6R,9R-1-Oxa-4-azaspiro[5.5]undecan-9-yloxolane-3-carboxamide) is a highly specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2137427-55-3, represents a fascinating intersection of structural complexity and potential therapeutic applications. Its unique spirocyclic and azaspiro framework, combined with its oxolane and carboxamide functional groups, positions it as a promising candidate for further investigation in various biochemical pathways.

The molecular structure of N-(6R,9R-1-Oxa-4-azaspiro[5.5]undecan-9-yloxolane-3-carboxamide) is characterized by its intricate spirocyclic core, which consists of two interconnected rings: a five-membered oxygen-containing ring (oxolane) and a five-membered nitrogen-containing ring (azaspiro). This configuration imparts a high degree of rigidity and stability to the molecule, making it an attractive scaffold for drug design. The presence of the 6R,9R stereochemistry further enhances its specificity and potential biological activity.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique pharmacological properties. These compounds often exhibit enhanced binding affinity and selectivity towards biological targets, making them valuable in the development of novel therapeutics. The oxolane and carboxamide functional groups in N-(6R,9R-1-Oxa-4-azaspiro[5.5]undecan-9-yloxolane-3-carboxamide) contribute to its ability to interact with biological macromolecules in a precise manner. This has led to several studies exploring its potential applications in the treatment of various diseases.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that play a pivotal role in numerous metabolic pathways. By designing molecules that can selectively inhibit or activate specific enzymes, researchers can develop treatments for a wide range of conditions. The spirocyclic structure of N-(6R,9R-1-Oxa-4-azaspiro[5.5]undecan-9-yloxolane-3-carboxamide) provides an ideal platform for such interactions due to its ability to mimic natural substrates or bind to allosteric sites on enzymes.

Recent studies have begun to unravel the mechanistic details of how this compound interacts with biological targets. For instance, research has shown that it can bind to certain proteases with high affinity, potentially inhibiting their activity and disrupting pathogenic processes. The stereochemistry at the 6R,9R positions is particularly important in determining the binding mode and efficacy of the compound. This highlights the importance of chirality in drug design and underscores the need for precise structural control.

The carboxamide group in N-(6R,9R-1-Oxa-4-azaspiro[5.5]undecan-9-yloxolane-3-carboxamide) also plays a crucial role in its biological activity. Carboxamides are known for their ability to form hydrogen bonds with various biomolecules, including proteins and nucleic acids. This property allows the compound to interact with biological targets in a highly specific manner, enhancing its therapeutic potential. Furthermore, the oxolane ring contributes to the overall stability of the molecule, ensuring that it remains active under physiological conditions.

In addition to its enzymatic interactions, N-(6R,9R-1-Oxa-4-azaspiro[5.5]undecan-9-yloxolane-3-carboxamide) has shown promise in other areas of biomedical research. For example, it has been investigated for its potential role in modulating immune responses. The immune system is a complex network of cells and molecules that protect the body from pathogens and other harmful substances. By targeting specific components of the immune system, researchers can develop treatments for autoimmune diseases or enhance vaccine efficacy.

The synthesis of N-(6R,9R-1-Oxa-4-azaspiro[5.5 strong>]undecan - 9 - yloxolane - 3 - carboxamide ) presents significant challenges due to its complex structure. However, recent advances in synthetic chemistry have made it possible to produce this compound with high yield and purity. These advances include the use of novel catalysts and reaction conditions that facilitate the formation of spirocyclic structures. The ability to synthesize such complex molecules is crucial for further exploration of their biological properties.

The future prospects for N-(6 R , 9 R )- 1 - O x a - 4 - aza s p i r o [ 5 . 5 ] u n d e c a n - 9 - y l o x o l a n e - 3 - c ar box am ide ( C A S No . 2 1 3 7 4 2 7 - 5 5 - 3 ) are bright and multifaceted. As our understanding of biological systems grows, the demand for targeted therapies will continue to increase. This compound, with its unique structural features, holds great promise for addressing unmet medical needs. Further research is needed to fully elucidate its potential, but initial findings suggest that it could be a valuable tool in the development of new treatments.

In conclusion, N-(6 R , 9 R )-1-Oxa- 4 azaspiro [5 . 5 ] undecan - 9 - yloxolane -3-carboxamide (CAS No. 2137427- 55- 3) is a remarkable compound with significant potential in chemical and biomedical research. Its intricate structure, combined with its unique functional groups, makes it an attractive candidate for further investigation. As research continues, we can expect to see more applications of this compound in therapeutic development. The growing interest in spirocyclic compounds underscores their importance as scaffolds for drug design, and N-(6 R , 9 R )-1- O x a -4 azaspiro [5 . 5 bold>] undecan - 9 - y lo x o l an e -3- carboxamide is no exception. Its future will undoubtedly be shaped by ongoing research and innovative approaches in synthetic chemistry.